Cas no 18076-20-5 (1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one)
1-(1,2-Dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one is a benzimidazole-derived ketone compound with potential applications in pharmaceutical and organic synthesis. Its structure features a dimethyl-substituted benzodiazole core, enhancing stability and reactivity for further functionalization. The ketone group at the 1-position offers versatility as a synthetic intermediate, enabling condensation, reduction, or nucleophilic addition reactions. This compound may serve as a precursor for bioactive molecules, particularly in the development of heterocyclic scaffolds with tailored properties. Its well-defined molecular architecture ensures consistent performance in research and industrial settings. Suitable for controlled reactions, it is characterized by high purity and compatibility with standard laboratory protocols.
18076-20-5 structure
Product Name:1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one
CAS No:18076-20-5
MF:C11H12N2O
MW:188.225782394409
MDL:MFCD09027485
CID:122748
PubChem ID:39104479
Update Time:2025-05-28
1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(1,2-dimethyl-1H-benzimidazol-5-yl)-
- Ketone, 1,2-dimethyl-5-benzimidazolyl methyl (8CI)
- SCHEMBL6112696
- 18076-20-5
- 1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one
- 1-(1,2-dimethylbenzimidazol-5-yl)ethanone
- NS-01714
- DTXSID701254596
- 1-(1,2-Dimethyl-1H-benzo[d]imidazol-5-yl)ethanone
- 1-(1,2-Dimethyl-1H-benzimidazol-5-yl)ethanone
- MFCD09027485
- AKOS024254387
-
- MDL： MFCD09027485
- Inchi： 1S/C11H12N2O/c1-7(14)9-4-5-11-10(6-9)12-8(2)13(11)3/h4-6H,1-3H3
- InChI Key： FQELCUQXPNYOQS-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC2=C(C=1)N=C(C)N2C
Computed Properties
- Exact Mass: 188.09506
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D482173-10mg |
1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one |
18076-20-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482173-50mg |
1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one |
18076-20-5 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D482173-100mg |
1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one |
18076-20-5 | 100mg |
$ 275.00 | 2022-06-05 | ||
| OTAVAchemicals | 1313124-100MG |
1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one |
18076-20-5 | 95% | 100MG |
$129 | 2023-07-10 | |
| OTAVAchemicals | 1313124-250MG |
1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one |
18076-20-5 | 95% | 250MG |
$181 | 2023-07-10 | |
| OTAVAchemicals | 1313124-1000MG |
1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one |
18076-20-5 | 95% | 1g |
$401 | 2023-07-10 | |
| A2B Chem LLC | AF18047-100mg |
Ketone, 1,2-dimethyl-5-benzimidazolyl methyl (8CI) |
18076-20-5 | 95% | 100mg |
$344.00 | 2024-04-20 | |
| A2B Chem LLC | AF18047-250mg |
Ketone, 1,2-dimethyl-5-benzimidazolyl methyl (8CI) |
18076-20-5 | 95% | 250mg |
$402.00 | 2024-04-20 |
1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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